Cas no 937612-36-7 (5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane)
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane is a bicyclic sulfonamide compound featuring a rigid oxa-aza framework, which serves as a valuable intermediate in organic synthesis and medicinal chemistry. Its constrained ring structure enhances stereochemical control, making it useful for constructing complex heterocycles and chiral scaffolds. The tosyl group provides stability and facilitates further functionalization, while the bridged bicyclic system offers unique reactivity in ring-opening and substitution reactions. This compound is particularly advantageous in the development of pharmacologically active molecules, where its structural features can influence binding affinity and metabolic stability. Its synthetic versatility makes it a preferred choice for researchers working on nitrogen- and oxygen-containing heterocycles.
![5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane structure](https://ossimg.kuujia.com/scimg/938000/937612-36-7x500.png)
937612-36-7 structure
Product Name:5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane
CAS No:937612-36-7
MF:C12H15NO3S
MW:253.317402124405
CID:1024604
PubChem ID:16638377
Update Time:2025-06-07
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane
- 5-(4-methylphenyl)sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
- 5-[(4-methylphenyl)sulfonyl]-2-Oxa-5-azabicyclo[2.2.1]heptane
- AKOS016842766
- DTXSID70586265
- AKOS000279182
- A859647
- 5-(4-Methylbenzene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
- 937612-36-7
-
- MDL： MFCD08693692
- Inchi： 1S/C12H15NO3S/c1-9-2-4-12(5-3-9)17(14,15)13-7-11-6-10(13)8-16-11/h2-5,10-11H,6-8H2,1H3
- InChI Key： DGJPYYSNZWXYAJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1CC2CC1CO2)(=O)=O
Computed Properties
- Exact Mass: 253.07700
- Monoisotopic Mass: 253.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.99000
- LogP: 2.17550
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202701-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane |
937612-36-7 | 95% | 1g |
$622 | 2021-08-04 | |
| Chemenu | CM202701-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane |
937612-36-7 | 95% | 1g |
$546 | 2024-07-19 | |
| Alichem | A449039055-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane |
937612-36-7 | 95% | 1g |
$573.52 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666649-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]Heptane |
937612-36-7 | 98% | 1g |
￥3752.00 | 2024-04-24 | |
| Ambeed | A567660-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane |
937612-36-7 | 95+% | 1g |
$552.0 | 2025-04-15 | |
| Crysdot LLC | CD11008938-1g |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane |
937612-36-7 | 95+% | 1g |
$658 | 2024-07-19 |
5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
937612-36-7 (5-Tosyl-2-oxa-5-azabicyclo[2.2.1]heptane) Related Products
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